Cas no 112446-91-0 (1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2))
112446-91-0 structure
Product Name:1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)
CAS No:112446-91-0
MF:C20H32Cl2N2O
MW:387.386883735657
CID:166761
PubChem ID:3086888
Update Time:2025-04-19
1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
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- 1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)
- 1-(4-cyclopentylphenyl)-4-(4-methylpiperazin-1-yl)butan-1-one,dihydrochloride
- 1-(4-Cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-1-butanone hydrochloride hydrate (2:4:1)
- 1-Butanone, 1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride, hydrate (2:4:1)
- 112446-91-0
- DTXSID60150050
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- Inchi: 1S/C20H30N2O.2ClH/c1-21-13-15-22(16-14-21)12-4-7-20(23)19-10-8-18(9-11-19)17-5-2-3-6-17;;/h8-11,17H,2-7,12-16H2,1H3;2*1H
- InChI Key: KSFJXHVZQYAYFX-UHFFFAOYSA-N
- SMILES: Cl.Cl.O=C(C1C=CC(=CC=1)C1CCCC1)CCCN1CCN(C)CC1
Computed Properties
- Exact Mass: 386.18946
- Monoisotopic Mass: 386.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 362
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Boiling Point: 458.9°Cat760mmHg
- Flash Point: 187.1°C
- PSA: 23.55
1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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